Cas no 2361698-15-7 (rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2361698-15-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5414349
• PubChem ID: 145906018
• Update Time: 2025-06-30

rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361698-15-7
• Z2966575283
• EN300-26575932
• N-[(1R,2R)-2-Ethoxycyclopropyl]-1-prop-2-enoylpiperidine-4-carboxamide
• rac-N-[(1R,2R)-2-ethoxycyclopropyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• rel-N-[(1R,2R)-2-Ethoxycyclopropyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C14H22N2O3/c1-3-13(17)16-7-5-10(6-8-16)14(18)15-11-9-12(11)19-4-2/h3,10-12H,1,4-9H2,2H3,(H,15,18)/t11-,12-/m1/s1
• InChI Key： HSUJMIJPOYOSMB-VXGBXAGGSA-N
• SMILES： N1(C(=O)C=C)CCC(C(N[C@@H]2C[C@H]2OCC)=O)CC1

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.5±50.0 °C(Predicted)
• pka: 14.89±0.40(Predicted)

Additional information on rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide

Rac-N-(1R,2R)-2-Ethoxycyclopropyl-1-(Prop-2-Enoyl)Piperidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2361698-15-7, known as rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, including a piperidine ring, a cyclopropyl group, and an ethoxy substituent. The molecule's structure and properties make it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of understanding the synthesis and characterization of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure. These findings have provided valuable insights into the stereochemistry and conformational flexibility of the molecule, which are critical for its biological activity. The compound's ability to adopt specific conformations has been linked to its potential as a ligand for various biological targets.

The synthesis of rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide involves a multi-step process that includes the formation of the cyclopropane ring and subsequent functionalization. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral centers in this molecule. These methods not only enhance the yield but also improve the enantiomeric excess, making them highly suitable for large-scale production.

In terms of pharmacological properties, this compound has shown remarkable activity in vitro against several enzyme targets. For instance, studies have demonstrated its potential as an inhibitor of certain kinases and proteases, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. The compound's ability to modulate these targets suggests its potential as a lead molecule for drug development.

Moreover, recent research has focused on understanding the mechanism of action of rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide at the molecular level. Advanced computational methods, including molecular docking and dynamics simulations, have been employed to study its interactions with biological targets. These studies have provided valuable insights into the binding modes and key residues involved in these interactions.

The development of analogs and derivatives of this compound has also been a focus of recent research efforts. By modifying specific functional groups, researchers have been able to optimize the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. These modifications have significantly improved its suitability as a drug candidate.

In conclusion, rac-N-(1R,2R)-2-ethoxycyclopropyl-1-(prop-2-enoyl)piperidine-4-carboxamide represents a fascinating example of how modern chemical synthesis and pharmacological research can converge to develop novel therapeutic agents. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in drug discovery and development.